Cas no 401510-60-9 (1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester)

1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester structure
401510-60-9 structure
Product Name:1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
CAS No:401510-60-9
MF:C13H14N4O2
MW:258.275862216949
CID:325765
PubChem ID:53404485
Update Time:2025-04-19

1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-1-carboxylicacid, 6-(cyanoamino)-, 1,1-dimethylethyl ester
    • 6-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-butyl 6-(cyanoamino)indazole-1-carboxylate
    • tert-Butyl6-cyanamido-1H-indazole-1-carboxylate
    • DTXSID10695401
    • tert-Butyl 6-(cyanoamino)-1H-indazole-1-carboxylate
    • tert-Butyl 6-cyanamido-1H-indazole-1-carboxylate
    • 401510-60-9
    • MDL: MFCD06656765
    • Inchi: 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-6-10(15-8-14)5-4-9(11)7-16-17/h4-7,15H,1-3H3
    • InChI Key: IZJIWRSTFIAAPI-UHFFFAOYSA-N
    • SMILES: O(C(N1C2C=C(C=CC=2C=N1)NC#N)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 258.112
  • Monoisotopic Mass: 258.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 79.9Ų
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